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Compound Name: Prl-8-53

Cat. No.: B179542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following application notes and protocols are for research purposes only. Prl-8-53 is a

research chemical and is not approved for human consumption. All animal experiments should

be conducted in accordance with institutional and national guidelines for the ethical treatment

of animals.

Introduction
Prl-8-53 (methyl 3-((2-(benzyl(methyl)amino)ethyl)benzoate) is a synthetic nootropic compound

that has garnered interest for its potential cognitive-enhancing effects. While a single human

study in the 1970s suggested improvements in verbal memory, comprehensive preclinical data,

particularly from oral administration studies in mice, is notably lacking in publicly available

scientific literature. This document aims to consolidate the limited available data and provide

detailed, generalized protocols to guide researchers in designing and conducting their own

studies on the oral administration of Prl-8-53 in mice.

The proposed mechanisms of action for Prl-8-53, though not definitively established, are

thought to involve the modulation of cholinergic and dopaminergic systems, as well as potential

inhibition of histone deacetylases (HDACs). These pathways are critical for learning and

memory processes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b179542?utm_src=pdf-interest
https://www.benchchem.com/product/b179542?utm_src=pdf-body
https://www.benchchem.com/product/b179542?utm_src=pdf-body
https://www.benchchem.com/product/b179542?utm_src=pdf-body
https://www.benchchem.com/product/b179542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The available quantitative data for Prl-8-53 administration in mice is primarily limited to toxicity

studies. No peer-reviewed studies providing quantitative data on cognitive enhancement

following oral administration in mice were identified.

Parameter Value Species
Administration
Route

Source

Median Lethal

Dose (LD50)
860 mg/kg Mouse Oral [1][2]

Median Effective

Dose (ED50) for

motor activity

reduction

160 mg/kg Mouse Oral [1][2]

Proposed Signaling Pathways
The precise signaling pathways of Prl-8-53 have not been fully elucidated. The following

diagrams illustrate the hypothesized mechanisms based on available literature.

Prl-8-53 Cholinergic SystemModulates Acetylcholine (ACh) Release/SensitivityIncreases Learning & MemoryEnhances

Prl-8-53 Dopaminergic SystemPotentiates Dopamine PotentiationLeads to Cognitive FunctionImproves
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Prl-8-53 HDACsInhibits Histone AcetylationDecreases Gene Transcription for MemoryPromotes Long-Term Memory FormationLeads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PRL-8-53 - Wikipedia [en.wikipedia.org]

2. PRL-8-53: enhanced learning and subsequent retention in humans as a result of low oral
doses of new psychotropic agent - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Oral Administration of Prl-8-53 in Mice: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179542#oral-administration-of-prl-8-53-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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